Cas no 1357945-83-5 (8-(trifluoromethyl)isoquinolin-3-amine)

• Product Name: 8-(trifluoromethyl)isoquinolin-3-amine
• CAS No: 1357945-83-5
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• CID: 1239020
• PubChem ID: 71742569
• Update Time: 2025-11-06

8-(trifluoromethyl)isoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethyl)isoquinolin-3-amine
• 1357945-83-5
• DTXSID90857227
• MFCD22380387
• CS-0337617

• MDL： MFCD22380387
• Inchi： 1S/C10H7F3N2/c11-10(12,13)8-3-1-2-6-4-9(14)15-5-7(6)8/h1-5H,(H2,14,15)
• InChI Key： CYOPFIOCKFMNHI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C=C(N)N=CC=21)(F)F

Computed Properties

• Exact Mass: 212.05613272g/mol
• Monoisotopic Mass: 212.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-(trifluoromethyl)isoquinolin-3-amine

8-(Trifluoromethyl)isoquinolin-3-amine: A Comprehensive Overview

8-(Trifluoromethyl)isoquinolin-3-amine (CAS No. 1357945-83-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in the structure imparts unique chemical and pharmacological properties, making it an intriguing candidate for various research and development endeavors.

The chemical structure of 8-(trifluoromethyl)isoquinolin-3-amine is characterized by a central isoquinoline ring with a trifluoromethyl group attached at the 8-position and an amino group at the 3-position. The isoquinoline scaffold is well-known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The introduction of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which can be advantageous in drug design.

Recent studies have highlighted the potential of 8-(trifluoromethyl)isoquinolin-3-amine in various therapeutic areas. One notable application is its use as a lead compound in the development of anti-cancer agents. Research has shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing specific kinases or receptors. The mechanism of action involves modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anti-cancer properties, 8-(trifluoromethyl)isoquinolin-3-amine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. The anti-inflammatory effects are attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling, a central regulator of inflammation.

The pharmacokinetic properties of 8-(trifluoromethyl)isoquinolin-3-amine have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further research is needed to fully understand its metabolism and potential drug-drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(trifluoromethyl)isoquinolin-3-amine in various disease models. Early results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and preliminary evidence of clinical benefit. These findings underscore the importance of continued investigation into this compound's therapeutic applications.

In conclusion, 8-(trifluoromethyl)isoquinolin-3-amine (CAS No. 1357945-83-5) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its mechanisms of action and clinical utility, this compound holds significant promise for advancing the treatment of various diseases.